Cas no 54299-09-1 (3-Undecyn-1-ol)

• Product Name: 3-Undecyn-1-ol
• CAS No: 54299-09-1
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 354938
• PubChem ID: 15649207
• Update Time: 2025-04-19

3-Undecyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Undecyn-1-ol
• undec-3-yn-1-ol
• 54299-09-1
• hydroxy-3-undecyne
• DTXSID90576305
• SCHEMBL8684335

• Inchi： 1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h12H,2-7,10-11H2,1H3
• InChI Key： FRILECCXGRFEFE-UHFFFAOYSA-N
• SMILES： OCCC#CCCCCCCC

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23